Cas no 17451-19-3 (2-Oxo-4-phenylbut-3-enoic acid)

• Product Name: 2-Oxo-4-phenylbut-3-enoic acid
• CAS No: 17451-19-3
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD00196835
• CID: 225993
• PubChem ID: 5356206
• Update Time: 2025-04-19

2-Oxo-4-phenylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-4-phenylbut-3-enoic acid
• (E)-2-oxo-4-phenyl-but-3-enoic acid
• 2-oxo-4-phenyl-3-Butenoic acid
• 2-OXO-4-PHENYL-BUT-3-ENOIC ACID
• 3-Butenoic acid,2-oxo-4-phenyl-
• (2E)-3-phenylprop-2-enoyl cyanide
• (3E)-2-Oxo-4-phenylbut-3-enenitrile
• 2-oxo-4-phenyl-but-3-enenitrile
• 2-Oxo-4-phenyl-but-3-ennitril
• 2-Oxo-4-phenyl-but-3-ensaeure
• 2-oxo-4-phenylbutenoic acid
• Benzylidenbrenztraubensaeure-nitril
• benzylidenepyruvic acid
• Cinnamoyl cyanide
• Cinnamoylameisensaeure-nitril
• Cinnamoylcyanid
• (3E)-2-oxo-4-phenylbut-3-enoic acid hydrate
• A904197
• DTXSID40901608
• CS-0235779
• SCHEMBL1620755
• 3-Butenoic acid, 2-oxo-4-phenyl-, (E)-
• 3-Butenoic acid, 2-oxo-4-phenyl-, (3E)-
• 3-Butenoic acid, 2-oxo-4-phenyl-
• (3E)-2-OXO-4-PHENYLBUT-3-ENOIC ACID
• (E)-2-oxo-4-phenylbut-3-enoic acid
• EN300-1608872
• 17451-19-3
• 1914-59-6
• NSC-53200
• NoName_741
• (3E)-2-Oxo-4-phenyl-3-butenoic acid #
• MFCD00196835
• SCHEMBL1620754
• AKOS005256778
• 2-oxo-4-phenylbut-3-enoicacid
• NSC53200
• G85787
• G69753

• MDL： MFCD00196835
• Inchi： 1S/C10H8O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
• InChI Key： YQOUMBVFEWZLME-VOTSOKGWSA-N
• SMILES： O=C(C(=O)O)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.8

Experimental Properties

• Density: 1.27
• Melting Point: Not available
• Boiling Point: 319.7°Cat760mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.614
• PSA: 54.37000
• LogP: 1.35350
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Oxo-4-phenylbut-3-enoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)